![molecular formula C13H13NO4S2 B2391464 3-{[(3,4-Dimethylphenyl)sulfonyl]amino}thiophene-2-carboxylic acid CAS No. 1153392-73-4](/img/structure/B2391464.png)
3-{[(3,4-Dimethylphenyl)sulfonyl]amino}thiophene-2-carboxylic acid
Description
“3-{[(3,4-Dimethylphenyl)sulfonyl]amino}thiophene-2-carboxylic acid” is a chemical compound . It belongs to the class of organic compounds known as aromatic anilides . These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with an aromatic group .
Synthesis Analysis
Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . The synthesis of thiophene derivatives often involves heterocyclization of various substrates .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, such as our compound, have been the focus of many scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-inflammatory Drugs
Thiophene derivatives exhibit many pharmacological properties such as anti-inflammatory . For example, suprofen has a 2-substituted thiophene framework and is known as a nonsteroidal anti-inflammatory drug .
Anticancer Activity
Molecules with the thiophene ring system exhibit anticancer properties . In fact, some new small molecules able to impair the DVL1 binding to its cognate receptor, FZD, have been identified . This key role played by DVL1 in tumors and chemoresistance makes thiophene derivatives important in cancer research .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This makes our compound potentially useful in the field of electronics.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are utilized in the fabrication of organic light-emitting diodes (OLEDs) . This suggests that our compound could be used in the development of new OLED technologies.
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . This means our compound could potentially be used to protect metals from corrosion.
Suzuki–Miyaura Coupling
The Suzuki–Miyaura coupling is a type of palladium-catalyzed cross coupling reaction, useful in organic chemistry to form carbon-carbon bonds . Given the presence of a boron reagent, our compound could potentially be used in this reaction.
Antibacterial Activity
Some newly synthesized thiophene derivatives have been screened for their antibacterial activity . This suggests that our compound could potentially have applications in the development of new antibacterial drugs.
properties
IUPAC Name |
3-[(3,4-dimethylphenyl)sulfonylamino]thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4S2/c1-8-3-4-10(7-9(8)2)20(17,18)14-11-5-6-19-12(11)13(15)16/h3-7,14H,1-2H3,(H,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPPNBUNUYFFNOR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=C(SC=C2)C(=O)O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[(3,4-Dimethylphenyl)sulfonyl]amino}thiophene-2-carboxylic acid | |
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